Cas no 2172051-17-9 ((3-phenylpiperidin-4-yl)methanesulfonyl fluoride)
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- (3-phenylpiperidin-4-yl)methanesulfonyl fluoride
- 2172051-17-9
- EN300-1577133
-
- Inchi: 1S/C12H16FNO2S/c13-17(15,16)9-11-6-7-14-8-12(11)10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2
- InChI Key: RSHVJQLATPUYMK-UHFFFAOYSA-N
- SMILES: S(CC1CCNCC1C1C=CC=CC=1)(=O)(=O)F
Computed Properties
- Exact Mass: 257.08857809g/mol
- Monoisotopic Mass: 257.08857809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.6Ų
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1577133-0.05g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 0.05g |
$2009.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-0.1g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 0.1g |
$2104.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-0.25g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 0.25g |
$2200.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-0.5g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 0.5g |
$2296.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-1.0g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 1g |
$2391.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-2.5g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 2.5g |
$4687.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-5.0g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 5g |
$6937.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-10.0g |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 10g |
$10285.0 | 2023-06-04 | ||
| Enamine | EN300-1577133-50mg |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 50mg |
$2009.0 | 2023-09-24 | ||
| Enamine | EN300-1577133-100mg |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride |
2172051-17-9 | 100mg |
$2104.0 | 2023-09-24 |
(3-phenylpiperidin-4-yl)methanesulfonyl fluoride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (3-phenylpiperidin-4-yl)methanesulfonyl fluoride
Comprehensive Overview of (3-phenylpiperidin-4-yl)methanesulfonyl fluoride (CAS No. 2172051-17-9): Properties, Applications, and Research Insights
The compound (3-phenylpiperidin-4-yl)methanesulfonyl fluoride (CAS No. 2172051-17-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research. Its unique structure, combining a piperidine core with a phenyl substituent and a methanesulfonyl fluoride moiety, makes it a valuable intermediate in medicinal chemistry and drug discovery. This article delves into its molecular characteristics, synthetic pathways, and potential applications, while addressing common queries such as "What is the role of sulfonyl fluorides in click chemistry?" and "How are piperidine derivatives used in CNS drug development?".
From a structural perspective, (3-phenylpiperidin-4-yl)methanesulfonyl fluoride features a piperidine ring substituted at the 3-position with a phenyl group and at the 4-position with a methanesulfonyl fluoride functional group. This arrangement provides both lipophilicity (via the phenyl ring) and electrophilic reactivity (via the sulfonyl fluoride), enabling diverse chemical modifications. Researchers frequently search for terms like "sulfonyl fluoride proteomics" or "piperidine-based kinase inhibitors," reflecting the compound's relevance in target identification and covalent inhibitor design.
The synthetic routes to 2172051-17-9 typically involve multi-step sequences starting from 4-piperidone or 3-phenylpiperidine precursors. Key steps may include reductive amination, nucleophilic substitution, and oxidation reactions. A trending topic in synthetic chemistry is "late-stage fluorination techniques," which aligns with the growing demand for fluorinated building blocks like this compound. Its methanesulfonyl fluoride group is particularly noteworthy, as it participates in SuFEx (Sulfur Fluoride Exchange) click chemistry—a technique widely discussed in journals and forums under keywords such as "SuFEx biocompatibility" and "next-generation bioconjugation."
In pharmacological contexts, (3-phenylpiperidin-4-yl)methanesulfonyl fluoride serves as a precursor for CNS-targeting agents, owing to the piperidine scaffold's prevalence in neuromodulators. Queries like "blood-brain barrier penetration of sulfonyl fluorides" highlight the community's interest in optimizing drug delivery. Additionally, the compound's potential in covalent drug discovery—addressed in searches for "irreversible enzyme inhibitors"—makes it a candidate for targeting serine hydrolases or other nucleophilic residues.
Beyond therapeutics, this compound finds utility in material science, particularly in designing fluoropolymer coatings or self-assembling monolayers. The sulfonyl fluoride group's stability under physiological conditions (a frequent search topic: "hydrolytic stability of sulfonyl fluorides") further expands its applications in bioconjugation and surface functionalization. Recent publications emphasize its compatibility with "high-throughput screening platforms," catering to industrial and academic workflows.
Analytical characterization of CAS 2172051-17-9 involves techniques like NMR spectroscopy (notably 19F-NMR for the fluoride moiety), mass spectrometry, and HPLC purity analysis. Researchers often inquire about "chromatographic methods for sulfonyl fluorides" or "stability under storage conditions," underscoring the need for robust quality control protocols. The compound's compatibility with automated synthesis platforms also aligns with the rising trend of "AI-assisted retrosynthesis."
In conclusion, (3-phenylpiperidin-4-yl)methanesulfonyl fluoride (CAS No. 2172051-17-9) represents a versatile tool in chemical biology and drug development. Its dual functionality—combining the piperidine pharmacophore with a reactive sulfonyl fluoride—addresses contemporary challenges in covalent inhibitor design and bioconjugation. As interest grows in topics like "targeted protein degradation" and "precision medicine tools," this compound is poised to play a pivotal role in advancing these fields.
2172051-17-9 ((3-phenylpiperidin-4-yl)methanesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)